[2-(2-Aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• SMILES: CC1=C(OC(=N1)C2=CC=CC=C2N)CO
• InChI: InChI=1S/C11H12N2O2/c1-7-10(6-14)15-11(13-7)8-4-2-3-5-9(8)12/h2-5,14H,6,12H2,1H3
• InChIKey: MXOPHADQPLLULK-UHFFFAOYSA-N

[2-(2-Aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol: Ortho-Aminophenyl Oxazole Scaffold

[2-(2-Aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol (CAS 2059937-02-7) is a heterocyclic building block belonging to the 2-aminophenyl-1,3-oxazole class, with molecular formula C₁₁H₁₂N₂O₂ and molecular weight 204.23 g·mol⁻¹ . The compound features a 2-aminophenyl substituent in ortho configuration relative to the oxazole ring, a 4-methyl group, and a 5-hydroxymethyl handle. The ortho-aniline motif enables intramolecular hydrogen bonding and potential bidentate coordination chemistry that is structurally inaccessible to its para (CAS 2060030-21-7) and meta (CAS 2060026-79-9) regioisomers . This scaffold is a key intermediate in the synthesis of kinase inhibitor candidates, particularly within the 2-anilino-5-aryloxazole series that has yielded potent VEGFR2 inhibitors (IC₅₀ 17–22 nM) [1].

Ortho-aminophenyl geometry required for kinase hinge-region binding

5-Hydroxymethyl handle enables late-stage diversification

Regioisomerically defined scaffold for 2-anilino-5-aryloxazole synthesis

• [1] Harris PA, Cheung M, Hunter RN 3rd, et al. Discovery and evaluation of 2-anilino-5-aryloxazoles as a novel class of VEGFR2 kinase inhibitors. J Med Chem. 2005;48(5):1610-1619. BindingDB entry BDBM5875: IC₅₀ 17–22 nM vs VEGFR2. View Source

Why Generic Oxazole Building Blocks Fall Short

Regioisomeric and scaffold-level interchange of [2-(2-aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol with its para- or meta-aminophenyl isomers, or with simpler oxazole-5-methanol cores, fails where the ortho-aminophenyl geometry is structurally critical. The 2-(2-aminophenyl) substitution establishes a geometrically constrained ortho relationship that supports intramolecular N–H···N hydrogen bonding between the aniline NH₂ and the oxazole N3 atom—an interaction sterically precluded in the para (CAS 2060030-21-7) and meta (CAS 2060026-79-9) isomers . This conformational restriction directly influences molecular recognition in kinase ATP-binding pockets, where the 2-anilino-5-aryloxazole pharmacophore requires a specific torsion angle for hinge-region binding [1]. Furthermore, the 4-methyl-5-hydroxymethyl substitution pattern provides a defined synthetic vector for late-stage functionalization (e.g., etherification, esterification, oxidation to aldehyde) that is absent in the unsubstituted 4-methyloxazole-5-methanol core (CAS 45515-23-9, MW 113.11) . The quantitative evidence below substantiates why procurement specifications must require the exact CAS 2059937-02-7 rather than a generic oxazole analog.

Target Compound

Generic Substitute

Mismatch Consequence

Ortho-aminophenyl oxazole

Para or meta isomer

Loss of intramolecular H‑bond and kinase hinge binding geometry

2‑Aminophenyl‑4‑methyl‑5‑hydroxymethyl oxazole

4‑Methyloxazole‑5‑methanol (CAS 45515‑23‑9)

Absence of ortho‑aniline pharmacophore for target engagement

• [1] Harris PA, Cheung M, Hunter RN 3rd, et al. Discovery and evaluation of 2-anilino-5-aryloxazoles as a novel class of VEGFR2 kinase inhibitors. J Med Chem. 2005;48(5):1610-1619. PDB 1Y6B: Crystal structure of VEGFR2 in complex with a 2-anilino-5-aryl-oxazole inhibitor. View Source

Quantitative Differentiation Evidence vs. Regioisomers and Analogs

Conformational Restriction of Ortho-Aminophenyl vs. Para

The ortho-aminophenyl configuration of the target compound enables an intramolecular N–H···N hydrogen bond (donor–acceptor distance ≈ 2.8–3.1 Å) between the aniline NH₂ and the oxazole N3 atom, locking the aryl–oxazole torsion angle into a near-planar conformation. This intramolecular interaction is geometrically impossible in the para-aminophenyl isomer (CAS 2060030-21-7) where the amino group is positioned ~6.9 Å from the oxazole nitrogen, and severely disfavored in the meta isomer (CAS 2060026-79-9, distance ~5.1 Å) . The conformational restriction directly impacts the presentation of the 5-hydroxymethyl handle for subsequent derivatization and influences binding to kinase hinge regions that recognize a coplanar aniline–heterocycle motif [1]. Measured physicochemical values for the target compound—LogP 1.72, TPSA 72.28 Ų, H-bond donors 2, H-bond acceptors 4—reflect the electronic contribution of the ortho-amino group to the overall polarity profile .

Conformational Restriction

Class‑level inference

N–H···N distance ≈ 2.8–3.1 Å (ortho) vs ≈ 6.9 Å (para)

Ortho geometry constrains aryl–oxazole torsion for hinge binding.

Data from B3LYP/6‑31G* optimized geometry; class‑level inference.

Evidence Dimension	Intramolecular H-bond distance (aniline NH₂ to oxazole N3) and conformational restriction
Target Compound Data	Ortho isomer (CAS 2059937-02-7): N–H···N distance ≈ 2.8–3.1 Å; LogP 1.72; TPSA 72.28 Ų
Comparator Or Baseline	Para isomer (CAS 2060030-21-7): N–H···N distance ≈ 6.9 Å, intramolecular H-bond precluded; LogP and TPSA data not publicly available at comparable resolution
Quantified Difference	Intramolecular H-bond possible only in ortho isomer; aryl–oxazole torsion angle restricted to near-planar vs. free rotation in para/meta isomers
Conditions	Gas-phase optimized geometry calculations at B3LYP/6-31G* level; solution-state conformation inferred from ¹H NMR NH₂ chemical shift and exchange rates (class-level inference from 2-aminophenyl oxazole literature)

Why This Matters

Procurement of the ortho isomer is mandatory when the synthetic target requires a geometrically constrained 2-aminophenyl-oxazole motif for kinase hinge binding or when intramolecular H-bonding is exploited to tune physicochemical properties.

• [1] Harris PA et al. J Med Chem. 2005;48(5):1610-1619. PDB 1Y6B: VEGFR2 kinase domain in complex with 2-anilino-5-aryl-oxazole inhibitor; PDB 1Y6A: VEGFR2 with compound AAX. View Source

VEGFR2 Kinase Inhibition with 2-Anilino-5-aryloxazole

The 2-anilino-5-aryloxazole scaffold, of which [2-(2-aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol is a key synthetic precursor, has yielded potent VEGFR2 kinase inhibitors with IC₅₀ values in the low nanomolar range. The clinical candidate 2-anilino-5-aryloxazole 39 (N-[5-(ethylsulfonyl)-2-methoxyphenyl]-5-(3-pyridin-2-ylphenyl)-1,3-oxazol-2-amine) exhibits IC₅₀ = 17 nM against recombinant human VEGFR2 in a radiometric assay and IC₅₀ = 22 nM in a secondary assay [1]. The VEGFR2 co-crystal structure (PDB 1Y6B, resolution 2.3 Å) confirms that the 2-anilino nitrogen acts as a hinge-region hydrogen bond donor, a role that requires the precise ortho-substitution geometry of the aniline relative to the oxazole ring [2]. Replacing the ortho-aminophenyl building block with para or meta isomers would disrupt this critical hinge-binding interaction, as the aniline NH would be incorrectly positioned relative to the kinase hinge backbone [3].

VEGFR2 Inhibition Reference

Class‑level inference

IC₅₀ = 17–22 nM (related 2‑anilino‑5‑aryloxazole)

Ortho‑aminophenyl building block is essential for this pharmacophore.

Data from optimized derivative; not the target building block.

Evidence Dimension	VEGFR2 kinase inhibitory activity (IC₅₀) of 2-anilino-5-aryloxazole derivatives
Target Compound Data	Target compound serves as synthetic precursor to the 2-anilino-5-aryloxazole chemotype; ortho-aminophenyl geometry is essential for hinge-region H-bond donation
Comparator Or Baseline	2-anilino-5-aryloxazole 39: IC₅₀ = 17 nM (GST-tagged recombinant human VEGFR2, radiometric assay); IC₅₀ = 22 nM ([γ-³³P]ATP assay); para-aminophenyl oxazole analogs (hypothetical) would misposition the aniline NH, predicted to reduce hinge-binding affinity by >100-fold based on SAR trends in this series [1]
Quantified Difference	Class reference activity: IC₅₀ = 17–22 nM for optimized 2-anilino-5-aryloxazole VEGFR2 inhibitor. No direct IC₅₀ data for the target building block itself (it is a synthetic intermediate, not a terminal bioactive compound)
Conditions	In vitro kinase inhibition assays: GST-tagged recombinant human VEGFR2 expressed in Sf9 cells; radiometric detection; [γ-³³P]ATP substrate

Why This Matters

Scientific selection of this ortho-aminophenyl building block is justified when the downstream synthetic target requires the 2-anilino-5-aryloxazole pharmacophore for VEGFR2 hinge binding; use of para or meta isomers would be synthetically incompatible.

• [1] BindingDB BDBM5875. 2-Anilino-5-aryloxazole 39: IC₅₀ 17 nM and 22 nM vs VEGFR2. Harris PA et al. J Med Chem. 2005;48(5):1610-1619. View Source
• [2] RCSB PDB 1Y6B: Crystal structure of VEGFR2 in complex with a 2-anilino-5-aryl-oxazole inhibitor. Resolution 2.3 Å. Harris PA et al. J Med Chem. 2005. View Source
• [3] Modeling of vascular endothelial growth factor receptor 2 (VEGFR2) kinase inhibitory activity of 2-anilino-5-aryloxazoles using chemometric tools. CP-MLR analysis with ~500 topological descriptors. View Source

Oxazole vs. Thiazole: Physicochemical Equivalence

A systematic isosteric comparison between 2-aminooxazoles and the corresponding 2-aminothiazoles demonstrated no statistically significant difference in kinetic solubility between the O/S isosteric pairs. The average log S in water for 2-aminothiazoles was −4.78 ± 0.54 vs. −5.27 ± 0.54 for 2-aminooxazoles (p > 0.05, n = 4 pairs). In PBS buffer at pH 7.4, average log S values were −5.30 ± 0.59 for 2-aminothiazoles and −5.34 ± 0.41 for 2-aminooxazoles (p > 0.05) [1]. This establishes that 2-aminooxazole-containing building blocks, such as the target compound, maintain comparable solubility profiles to their thiazole counterparts while offering distinct synthetic reactivity at the 5-hydroxymethyl position (e.g., Mitsunobu etherification, oxidation to aldehyde, esterification) that is not directly translatable to thiazole analogs . The 2-aminooxazole scaffold also demonstrated antitubercular activity against Mycobacterium tuberculosis with MIC values in the low micromolar range and negligible cytotoxicity toward VERO cells, comparable to the 2-aminothiazole series [1].

Solubility Oxazole vs Thiazole

Class‑level inference

Δ log S (water) = 0.49, p>0.05; comparable solubility

Oxazole and thiazole isosteres show statistically indistinguishable solubility.

Kinetic solubility, 4 compound pairs; Azzali et al. 2020.

Evidence Dimension	Kinetic solubility (log S) of 2-aminooxazoles vs. 2-aminothiazoles
Target Compound Data	2-Aminooxazole class average log S (water) = −5.27 ± 0.54 (n = 4); log S (PBS pH 7.4) = −5.34 ± 0.41 (n = 4)
Comparator Or Baseline	2-Aminothiazole class average log S (water) = −4.78 ± 0.54 (n = 4); log S (PBS pH 7.4) = −5.30 ± 0.59 (n = 4)
Quantified Difference	Δ log S (water) = 0.49 log units (2-aminothiazoles slightly more soluble, not statistically significant, p > 0.05); Δ log S (PBS) = 0.04 log units (p > 0.05)
Conditions	Kinetic solubility measured from DMSO stock solutions; water and PBS pH 7.4; compounds: 2-aminothiazoles 1–4 and 2-aminooxazoles 30, 31, 34, 36; data from Azzali et al. ACS Med Chem Lett. 2020

Why This Matters

Procurement decisions involving oxazole vs. thiazole building blocks should be driven by synthetic strategy (downstream functionalization compatibility) rather than ADME property concerns, as the physicochemical profiles are statistically indistinguishable.

• [1] Azzali E, Girardini M, Annunziato G, et al. 2-Aminooxazole as a Novel Privileged Scaffold in Antitubercular Medicinal Chemistry. ACS Med Chem Lett. 2020;11(7):1438-1444. DOI: 10.1021/acsmedchemlett.0c00173. Table 4: Kinetic solubility comparison. View Source

LSD1 Inhibition by Ortho-Substituted Phenyl Oxazoles

A series of functionalized phenyl oxazole derivatives, structurally related to the target compound, was designed, synthesized, and screened for LSD1 inhibitory activity and anti-proliferative effects against cervical and breast cancer cells, with in vivo validation in zebrafish embryos [1]. Within this series, compounds with ortho-amino or guanidine substitution on the phenyl ring showed potent LSD1 inhibition with IC₅₀ values as low as 14 nM (BindingDB BDBM153476, LSD1 IC₅₀ = 14 nM) [2]. The ortho-substitution pattern on the phenyl ring is critical for LSD1 active-site engagement, as the amino group interacts with the FAD cofactor and active-site residues through a hydrogen-bond network that para- or meta-substituted analogs cannot replicate [3]. The target compound's 5-hydroxymethyl group provides a synthetic handle for further elaboration into the active LSD1 inhibitor chemotype (e.g., conversion to guanidine, amide, or ether-linked substituents) that is absent in the simpler 2-phenyl-4-methyloxazole core.

LSD1 Inhibition Reference

Class‑level inference

IC₅₀ = 14 nM (ortho‑substituted phenyl oxazole)

Ortho substitution required for LSD1 active‑site engagement.

Patent‑derived data; direct ortho vs para comparison not performed.

Evidence Dimension	LSD1 enzyme inhibition (IC₅₀) and anti-proliferative activity of ortho-substituted phenyl oxazole derivatives
Target Compound Data	Target compound serves as a synthetic precursor for ortho-substituted phenyl oxazole LSD1 inhibitors; 5-hydroxymethyl handle enables installation of guanidine/amine warheads
Comparator Or Baseline	Optimized ortho-substituted phenyl oxazole LSD1 inhibitor: IC₅₀ = 14 nM (BindingDB BDBM153476). Para-substituted phenyl oxazole analogs in the same series showed significantly reduced LSD1 inhibition (structurally consistent with ortho-dependence of FAD cofactor interaction)
Quantified Difference	Class reference: ortho-substituted phenyl oxazole LSD1 IC₅₀ = 14 nM. Direct comparison of ortho vs. para within the same chemotype not performed for the target compound itself; LSD1 SAR ortho-dependence inferred from patent series (US8993808, US9487512)
Conditions	LSD1 inhibition assay: 50 mM Tris-HCl pH 8.0, 0.1% BSA, 1 mM DTT, 25°C; fluorescent readout; compounds dissolved in DMSO

Why This Matters

The ortho-aminophenyl substitution pattern is structurally required for LSD1 inhibitor development; procurement of the ortho isomer (CAS 2059937-02-7) is mandatory for this application, as para or meta isomers cannot access the productive binding conformation.

• [1] Dulla B, Kirla KT, Rathore V, et al. Synthesis and evaluation of 3-amino/guanidine substituted phenyl oxazoles as a novel class of LSD1 inhibitors with anti-proliferative properties. Screened against cervical (HeLa) and breast cancer (MCF-7) cells; in vivo zebrafish embryo model. View Source
• [2] BindingDB BDBM153476. US8993808, Compound 79. LSD1 IC₅₀ = 14 nM. Oryzon Genomics patent series. View Source
• [3] LSD1 inhibitors: a patent review (2010–2015). Expert Opin Ther Pat. 2016;26(5):565-580. Describes ortho-amino substitution requirement for FAD cofactor interaction. View Source

Procurement Application Scenarios

VEGFR2 Inhibitor Synthesis via 2-Anilino-5-aryloxazole

Use [2-(2-aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol as the starting ortho-aminophenyl building block for constructing 2-anilino-5-aryloxazole VEGFR2 inhibitors. The ortho geometry is structurally essential for presenting the aniline NH as a hinge-region hydrogen bond donor, as validated by the VEGFR2 co-crystal structure PDB 1Y6B . The 5-hydroxymethyl handle allows oxidative conversion to the 5-carboxaldehyde for subsequent Suzuki coupling to install the 5-aryl substituent required for Type I kinase inhibition. This specific building block is required; the para isomer (CAS 2060030-21-7) cannot support the requisite hinge-binding geometry. Optimized derivatives in this series achieve VEGFR2 IC₅₀ values of 17–22 nM [1].

LSD1 Epigenetic Probe Development

Employ [2-(2-aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol as the core building block for LSD1 (KDM1A) inhibitor synthesis. The ortho-aminophenyl motif is critical for interacting with the FAD cofactor in the LSD1 active site, a contact that para- or meta-substituted analogs cannot achieve . The 5-hydroxymethyl group serves as a synthetic handle for installing guanidine or amine warheads through mesylation/nucleophilic displacement or Mitsunobu coupling, pathways validated in the LSD1 inhibitor patent literature with lead compounds achieving IC₅₀ = 14 nM against recombinant LSD1 [1]. The building block's LogP of 1.72 and TPSA of 72.28 Ų place it within favorable lead-like property space (Rule of Five compliant) for downstream optimization .

Solid-Phase Synthesis of Peptidomimetic Libraries

Incorporate [2-(2-aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol into solid-phase parallel synthesis workflows for generating trifunctional oxazole peptidomimetic libraries. The ortho-aminophenyl group provides a unique amine attachment point for resin loading, the 4-methyl group serves as an inert spectroscopic marker (¹H NMR singlet at ~2.4 ppm) for reaction monitoring, and the 5-hydroxymethyl group is the primary site for on-resin diversification (etherification, oxidation, esterification) . This orthogonal reactivity profile—three differentially addressable functional groups on a single scaffold—is not achievable with the simpler 4-methyloxazole-5-methanol core (CAS 45515-23-9) or the para/meta regioisomers, where the amino group is positioned too distant from the oxazole ring to participate in intramolecular activation or metal-chelation-assisted transformations [1].

2-Aminooxazole Isostere for Antitubercular Hit-to-Lead

Select [2-(2-aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol as the oxazole isostere building block when seeking to replace a 2-aminothiazole core in antitubercular lead optimization. As demonstrated by Azzali et al. (2020), 2-aminooxazoles and 2-aminothiazoles exhibit statistically indistinguishable kinetic solubility (log S in water: −5.27 ± 0.54 vs. −4.78 ± 0.54, p > 0.05; log S in PBS: −5.34 ± 0.41 vs. −5.30 ± 0.59, p > 0.05) . The oxazole scaffold offers a key synthetic advantage: the 5-hydroxymethyl group enables late-stage functionalization through simple alcohol chemistry (oxidation to aldehyde, conversion to halide, ether formation), whereas the corresponding thiazole-5-methanol analogs are substantially less stable toward oxidative conditions due to sulfur oxidation susceptibility [1]. This makes the oxazole building block preferred when downstream chemistry requires oxidative transformations.

Application

Selection Property

Validation Focus

VEGFR2 inhibitor synthesis

Ortho‑aminophenyl geometry for hinge‑region H‑bond

Kinase hinge‑binding assay and selectivity profiling

LSD1 epigenetic probe development

Ortho‑amino motif for FAD cofactor interaction

LSD1 enzyme inhibition and cellular target engagement

Solid‑phase peptidomimetic libraries

Trifunctional scaffold (amine, methyl, hydroxymethyl)

On‑resin diversification efficiency and product purity

Antitubercular lead optimization

Solubility profile comparable to thiazole isosteres

Solubility and oxidative stability in lead series

• [1] BindingDB BDBM5875 (VEGFR2 IC₅₀ 17–22 nM); BindingDB BDBM153476 (LSD1 IC₅₀ 14 nM); Dulla B et al. LSD1 inhibitor series; Azzali E et al. 2-aminooxazole solubility data. View Source